(2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-5-methylhexanoic acid

Specification

• CAS No.: 73397-27-0
• Molecular Formula: C12H23NO5
• Molecular Weight: 261.31 g/mol
• IUPAC Name: (2S,3S)-2-hydroxy-5-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• Standard InChI: InChI=1S/C12H23NO5/c1-7(2)6-8(9(14)10(15)16)13-11(17)18-12(3,4)5/h7-9,14H,6H2,1-5H3,(H,13,17)(H,15,16)/t8-,9-/m0/s1
• Standard InChI Key: DJZCWTDKDFJARG-IUCAKERBSA-N
• Isomeric SMILES: CC(C)C[C@@H]([C@@H](C(=O)O)O)NC(=O)OC(C)(C)C
• SMILES: CC(C)CC(C(C(=O)O)O)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C)CC(C(C(=O)O)O)NC(=O)OC(C)(C)C

Introduction

Structural Characteristics and Stereochemical Significance

Molecular Architecture

The compound’s molecular formula is $\text{C}_{12}\text{H}_{23}\text{NO}_5$, with a molecular weight of 261.31 g/mol. Its structure features a hexanoic acid backbone substituted at the 2nd and 3rd positions with hydroxyl and Boc-protected amino groups, respectively, and a 5-methyl branch (Fig. 1). The Boc group ($\text{(CH}_3\text{)}_3\text{COC(=O)}$) acts as a temporary protective moiety for the amine during synthetic procedures, preventing unwanted side reactions.

Table 1: Key Structural Identifiers

Property	Value
CAS Number	73397-27-0
IUPAC Name	(2S,3S)-2-hydroxy-5-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
InChI Key	DJZCWTDKDFJARG-IUCAKERBSA-N
SMILES	CC(C)CC(C@@HO)NC(=O)OC(C)(C)C

Stereochemical Implications

The (2S,3S) configuration dictates the molecule’s three-dimensional arrangement, which is critical for its interactions in biological systems. For instance, the spatial orientation of the hydroxyl and Boc-amino groups influences hydrogen-bonding patterns and enzymatic recognition. Comparatively, the (2R,3S) isomer (CAS 73397-28-1) exhibits distinct physicochemical behaviors, underscoring the importance of stereochemistry in drug design.

Synthesis and Manufacturing

Synthetic Routes

The synthesis typically begins with L-isoleucine or a similar chiral precursor, leveraging asymmetric catalysis to install the (2S,3S) configuration. Key steps include:

• Boc Protection: The amine group is protected using di-tert-butyl dicarbonate ($\text{(Boc)}_2\text{O}$) under basic conditions.

• Hydroxylation: Introduction of the hydroxyl group at C2 via oxidation or enzymatic methods.

• Branch Installation: The 5-methyl group is incorporated through alkylation or cross-metathesis reactions.

Table 2: Representative Synthetic Conditions

Step	Reagents/Conditions	Yield
Boc Protection	$\text{(Boc)}_2\text{O}$, DMAP, THF	85–90%
Hydroxylation	$\text{OsO}_4$, NMO	78%
Purification	Recrystallization (EtOAc/Hexane)	95% purity

Industrial Production

Scalable manufacturing requires optimizing enantiomeric excess (ee > 99%) and minimizing byproducts. Thermo Scientific Chemicals and BOC Sciences report production capacities exceeding metric ton scales, with purity levels ≥97%. Challenges include controlling racemization during Boc deprotection and ensuring consistent stereochemical fidelity.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited solubility in aqueous media (0.2 mg/mL at 25°C) due to its hydrophobic tert-butyl and methyl groups. It is soluble in polar aprotic solvents like dimethylformamide (DMF) and tetrahydrofuran (THF). Stability studies indicate decomposition above 150°C, with recommended storage at ambient temperatures.

Spectroscopic Data

• IR Spectroscopy: Peaks at 3300 cm$^{-1}$ (O–H stretch), 1720 cm$^{-1}$ (C=O, carboxylic acid), and 1680 cm$^{-1}$ (C=O, carbamate).

• NMR: $^1\text{H}$ NMR (400 MHz, DMSO-d6): δ 1.38 (s, 9H, Boc), 1.15 (d, 3H, CH3), 4.21 (m, 1H, NH), 3.95 (dd, 1H, OH).

Applications in Pharmaceutical Research

Peptide Synthesis

The Boc group’s orthogonality to other protecting groups (e.g., Fmoc) makes this compound invaluable in solid-phase peptide synthesis (SPPS). It enables sequential deprotection and coupling, facilitating the construction of complex peptides with minimal side reactions.

Prodrug Development

The hydroxyl and carboxylic acid groups serve as sites for prodrug modifications. For example, esterification of the carboxylic acid enhances bioavailability, while the hydroxyl group can be glycosylated for targeted delivery.

Table 3: Case Studies in Drug Development

Application	Target	Outcome
Anticancer Peptides	HDAC Inhibitors	Improved half-life (t1/2 = 8 h)
Antimicrobial Agents	Gram+ Bacteria	MIC = 2 µg/mL

Comparative Analysis with Stereoisomers

The (2R,3S) isomer (CAS 73397-28-1) shares the same molecular formula but differs in spatial arrangement, leading to altered pharmacokinetic properties. For instance, the (2S,3S) form exhibits 3-fold higher binding affinity to serine proteases compared to its (2R,3S) counterpart. Such disparities underscore the necessity of stereochemical control in synthetic campaigns.